Cas no 1805079-97-3 (2,5-Bis(trifluoromethyl)-3-chloroanisole)
1805079-97-3 structure
Product Name:2,5-Bis(trifluoromethyl)-3-chloroanisole
CAS No:1805079-97-3
MF:C9H5ClF6O
MW:278.578822851181
CID:4794562
Update Time:2023-08-17
2,5-Bis(trifluoromethyl)-3-chloroanisole Chemical and Physical Properties
Names and Identifiers
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- 2,5-Bis(trifluoromethyl)-3-chloroanisole
-
- Inchi： 1S/C9H5ClF6O/c1-17-6-3-4(8(11,12)13)2-5(10)7(6)9(14,15)16/h2-3H,1H3
- InChI Key： OUSPZQCAHYDSHN-UHFFFAOYSA-N
- SMILES： ClC1=CC(C(F)(F)F)=CC(=C1C(F)(F)F)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 263
- XLogP3: 4.3
- Topological Polar Surface Area: 9.2
2,5-Bis(trifluoromethyl)-3-chloroanisole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015001454-1g |
2,5-Bis(trifluoromethyl)-3-chloroanisole |
1805079-97-3 | 97% | 1g |
1,490.00 USD | 2021-05-31 |
2,5-Bis(trifluoromethyl)-3-chloroanisole Related Literature
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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